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Compound of Interest

Compound Name: Tetrasodium Pyrophosphate

Cat. No.: B148038

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
tetrasodium pyrophosphate (TSPP), including its molecular weight and density. It also details
relevant experimental protocols for quality assessment and illustrates a common application in
laboratory settings, providing a valuable resource for professionals in research and
development.

Core Physicochemical Properties

Tetrasodium pyrophosphate is an inorganic compound with the chemical formula NasP207. It
is commercially available in both anhydrous and hydrated forms, with the decahydrate
(NasP207-10H20) being common.[1] As a versatile chemical, it finds numerous applications in
various scientific and industrial fields, including as a buffering agent, emulsifier, dispersing
agent, and thickening agent.[1][2][3]

Data Presentation: Molecular Weight and Density

The molecular weight and density of both anhydrous and decahydrate forms of tetrasodium
pyrophosphate are summarized in the table below. These values are crucial for accurate
preparation of solutions and for various calculations in experimental research.
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Tetrasodium Tetrasodium
Property Pyrophosphate Pyrophosphate
(Anhydrous) (Decahydrate)
Chemical Formula NaaP207 NasP207 - 10H20
Molecular Weight ( g/mol ) 265.90 446.06[4]
Density (g/cm?3) 2.534[1] 1.82

Experimental Protocols

Accurate characterization and quality control of chemical reagents are paramount in research
and drug development. The following section details protocols for the determination of the
density of solid TSPP and an assay for its purity.

Determination of Density of a Solid by Gas Pychometry

Gas pycnometry is a non-destructive method used to determine the skeletal density of a solid
powder by measuring the volume of gas displaced by the sample. Helium is often the gas of
choice due to its small atomic size, allowing it to penetrate small pores.[5]

Methodology:

o Sample Preparation: A known mass of the tetrasodium pyrophosphate powder is
accurately weighed and placed into the sample chamber of the gas pycnometer.

o System Purging: The system is purged with helium gas to remove any air and moisture from
the sample chamber.

e Analysis:
o The reference chamber of a known volume is filled with helium to a specific pressure.
o Avalve is then opened, allowing the helium to expand into the sample chamber.

o The pressure is allowed to equilibrate, and the final pressure is recorded.
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 Calculation: The volume of the solid sample is determined using the ideal gas law by
comparing the pressure change with and without the sample in the chamber. The density is
then calculated by dividing the mass of the sample by its determined volume.

Assay of Tetrasodium Pyrophosphate by Titration

This protocol describes a method to determine the purity of tetrasodium pyrophosphate by
titrating the acid liberated from a reaction with zinc sulfate.

Methodology:

o Sample Preparation: An accurately weighed quantity of the tetrasodium pyrophosphate
sample (approximately 500 mg of the anhydrous form or its equivalent) is dissolved in 100 ml
of deionized water in a 400-ml beaker.

e pH Adjustment: The pH of the solution is adjusted to 3.8 using hydrochloric acid with the aid
of a pH meter.

e Reaction with Zinc Sulfate: 50 ml of a 12.5% zinc sulfate solution (125 g of ZnSOa4-7H20
dissolved in water to make 1000 ml, filtered, and adjusted to pH 3.8) is added to the sample
solution. The solution is allowed to stand for 2 minutes.[6]

 Titration: The liberated acid is titrated with a standardized 0.1 N sodium hydroxide solution
until the pH of the solution returns to 3.8.[6] It is important to allow sufficient time for any
precipitated zinc hydroxide to redissolve near the endpoint.[6]

o Calculation: The purity of the tetrasodium pyrophosphate is calculated based on the
volume of sodium hydroxide used. Each milliliter of 0.1 N sodium hydroxide is equivalent to
13.30 mg of Na4P207.[6]

Visualization of a Standard Laboratory Workflow

Tetrasodium pyrophosphate is frequently used as a buffering agent in various biochemical
and enzymatic assays to maintain a stable pH.[1][2] The following diagram illustrates a typical
workflow for the preparation of a buffered solution for an enzymatic assay.
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Caption: Workflow for preparing a buffered solution with tetrasodium pyrophosphate for an
enzymatic assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Tetrasodium pyrophosphate - Wikipedia [en.wikipedia.org]

¢ 2. TETRASODIUMPYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]

e 3. redox.com [redox.com]

o 4. Tetrasodium Pyrophosphate (TSPP) — Norman Fox & Company [norfoxchem.com]
e 5. youtube.com [youtube.com]

e 6. fao.org [fao.org]

¢ To cite this document: BenchChem. [A Technical Guide to Tetrasodium Pyrophosphate:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148038#molecular-weight-and-density-of-
tetrasodium-pyrophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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